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Compound of Interest

Compound Name: 4-Isocyanatobenzoyl! chloride
CAS No.: 3729-21-3
Cat. No.: B1586679
- 7

4-Isocyanatobenzoyl chloride is a unique heterocyclic compound distinguished by its
bifunctional nature, incorporating both a highly reactive acyl chloride and an isocyanate group.
[1] These functional groups are situated at the para position of a central benzene ring,
bestowing upon the molecule a rigid, well-defined geometry and a predictable reactivity profile.
The presence of two distinct reactive sites allows for selective, stepwise reactions, making it an
invaluable linker and intermediate in diverse fields, particularly in the synthesis of complex
polymers, pharmaceuticals, and agrochemicals.

This guide provides a comprehensive exploration of the molecular architecture of 4-
isocyanatobenzoyl chloride, its spectroscopic signature, synthetic pathways, and critical
safety protocols. The insights presented herein are tailored for researchers, scientists, and drug
development professionals who require a deep, functional understanding of this versatile
chemical entity.

Molecular Architecture and Physicochemical
Properties

The foundational characteristics of a molecule dictate its behavior in a chemical system.
Understanding the structure and physical properties of 4-isocyanatobenzoyl chloride is
paramount for its effective application.

Chemical Identity and Structural Representation
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The molecule consists of a benzoyl chloride core with an isocyanate group substituted at the 4-
position.[2] This para-substitution pattern results in a linear and symmetric molecular axis
through the functional groups and the center of the benzene ring.

Molecular Formula: CsHaCINO2[3]

Molecular Weight: 181.58 g/mol [3]

CAS Number: 3729-21-3[1]

IUPAC Name: 4-isocyanatobenzoyl chloride[4]

Caption: 2D structure of 4-lsocyanatobenzoyl chloride.

Physicochemical Data

The physical properties of 4-isocyanatobenzoyl chloride are summarized below. It exists as a
low-melting solid, a characteristic that requires careful consideration during storage and
handling to prevent solidification in transfer lines.

Property Value Source
Appearance Light yellow crystalline mass [3][5]
Melting Point 36-38 °C (lit.) [315]
Boiling Point 54-55 °C at 0.07 mm Hg (lit.) [31[5][6]
Density 1.317 g/mL at 25 °C (lit.) [3][5]
Flash Point >230 °F (>110 °C) [31[5]
CIC(=0)C1=CC=C(C=C1)N=C
SMILES [1114]
=0
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Spectroscopic Characterization: Elucidating the
Molecular Fingerprint

Spectroscopic analysis is essential for confirming the identity and purity of 4-
isocyanatobenzoyl chloride.[7] The key spectral features are dictated by its two primary
functional groups and the aromatic system.

Infrared (IR) Spectroscopy

The IR spectrum provides a definitive signature for the acyl chloride and isocyanate
functionalities.

 |Isocyanate (-N=C=0): A very strong and sharp absorption band is expected in the region of
2275-2250 cm~1. This is characteristic of the asymmetric stretching vibration of the N=C=0
group and is often the most prominent peak in the spectrum.

o Acyl Chloride (-COCI): A strong C=0 stretching absorption is anticipated at a high frequency,
typically between 1815-1785 cm~1. The electron-withdrawing effect of the chlorine atom
shifts this peak to a higher wavenumber compared to ketones or esters.

e Aromatic Ring (C=C): Aromatic C=C stretching vibrations will appear in the 1600-1450 cm~1
region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for confirming the arrangement of protons and carbons in the
molecule.

e 1H NMR: Due to the para-substitution pattern, the aromatic region will display a characteristic
AA'BB' system, which often appears as two distinct doublets.

o The protons ortho to the electron-withdrawing acyl chloride group are expected to be
downfield (deshielded).

o The protons ortho to the isocyanate group will be slightly more upfield.

e 13C NMR: The spectrum will show distinct signals for each unique carbon environment.
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o Acyl Chloride Carbonyl (C=0): Expected around 165-170 ppm.
o Isocyanate Carbon (N=C=0): Typically found in the 120-130 ppm range.

o Aromatic Carbons: Four signals are expected in the aromatic region (120-150 ppm),
corresponding to the two substituted and two unsubstituted carbons.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern,
confirming the molecular formula.[8]

e Molecular lon (M*): The molecular ion peak would be observed at m/z 181, with an M+2
peak at m/z 183 approximately one-third the intensity, corresponding to the 3’Cl isotope.

o Key Fragmentation Pathways: Common fragmentation would involve the loss of the chlorine
atom (-35/37), the loss of the entire acyl group (-COCI), or the loss of the isocyanate group (-
NCO).

Synthesis and Chemical Reactivity

The utility of 4-isocyanatobenzoyl chloride stems from its synthesis, which yields a molecule
with two orthogonally reactive functional groups.

Synthetic Methodologies

While several methods exist, modern syntheses often avoid hazardous reagents like
phosgene.[9] A common and industrially scalable approach involves the reaction of a
substituted benzoyl chloride with a cyanate salt, often facilitated by a catalyst.[10]

One patented method describes the use of a composite catalyst system, such as a Lewis acid
(e.g., zinc chloride) and p-toluenesulfonic acid, to promote the reaction between 4-
chlorobenzoyl chloride and sodium cyanate.[9][10] This approach enhances the electrophilicity
of the carbonyl carbon, facilitating nucleophilic attack by the cyanate anion and subsequent
displacement of the chloride.[10]
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Caption: General workflow for catalytic synthesis.

Dual Reactivity Profile

The key to 4-isocyanatobenzoyl chloride's utility is the differential reactivity of its two
functional groups. This allows for sequential modification, where one group can be reacted
while the other remains intact for a subsequent transformation.

» Acyl Chloride Reactivity: This group undergoes nucleophilic acyl substitution with a wide
range of nucleophiles.[11] It readily reacts with alcohols to form esters, with amines to form
amides, and hydrolyzes in the presence of water to form the corresponding carboxylic acid.
This reaction is typically rapid and often requires a base to scavenge the HCI byproduct.

» |socyanate Reactivity: The isocyanate group is also electrophilic and reacts with nucleophiles
containing active hydrogen atoms. It reacts with alcohols to form carbamates, with amines to
form ureas, and with water to form an unstable carbamic acid, which decarboxylates to yield
an amine.[12] These reactions are fundamental to the production of polyurethanes.[13]
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This dual reactivity makes it an ideal A-B type monomer for polymerization or a
heterobifunctional cross-linker for conjugating different molecular entities.

Safety and Handling: A Critical Overview

Due to its high reactivity, 4-isocyanatobenzoyl chloride is a hazardous substance that
demands stringent safety protocols. It is classified as corrosive and causes severe skin burns
and eye damage.[4] It is also harmful if swallowed, inhaled, or in contact with skin and may
cause respiratory irritation and allergic skin reactions.[4]

GHS Hazard Statements
e H302: Harmful if swallowed[4]

H312: Harmful in contact with skin[4]

H314: Causes severe skin burns and eye damagel[4]

H317: May cause an allergic skin reaction[4]

H332: Harmful if inhaled[4]

H335: May cause respiratory irritation[4]

Recommended Handling and Storage Protocols
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Protocol

Description

Rationale

Engineering Controls

Handle exclusively in a

certified chemical fume hood.

To prevent inhalation of

corrosive and toxic vapors.[14]

Personal Protective Equipment
(PPE)

Wear chemical-resistant
gloves (e.g., nitrile), a lab coat,
and splash-proof safety
goggles or a full-face shield.
[14][15]

To prevent skin and eye
contact, which can cause

severe burns.[4][14]

Avoid all personal contact,
including inhalation.[16] Keep

away from moisture and

The compound reacts violently

Handling incompatible materials such as  with water and other

water, alcohols, amines, strong  nucleophiles.

bases, and oxidizing agents.

[17][18]

Store in a tightly sealed

container in a cool, dry, well- To prevent degradation from
Storage ventilated area away from moisture and reaction with

incompatible substances.[15]
[17]

atmospheric water vapor.

Spill Response

Absorb spills with a non-
flammable, inert material (e.g.,
sand, vermiculite) and place in
a sealed container for
disposal.[17][18]

To contain the corrosive
material and prevent

environmental release.

Conclusion

4-1socyanatobenzoyl chloride is a powerful and versatile bifunctional reagent. Its rigid

molecular framework, combined with the distinct and predictable reactivity of its acyl chloride

and isocyanate moieties, establishes it as a critical building block in advanced organic

synthesis. A thorough understanding of its molecular structure, spectroscopic properties, and

reactivity is essential for leveraging its full potential in the development of novel materials,

pharmaceuticals, and other high-value chemical products. Adherence to strict safety protocols
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IS non-negotiable to ensure the well-being of researchers and the integrity of the experimental
outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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